Cas no 80459-17-2 (5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol)

• Product name: 5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol
• CAS No: 80459-17-2
• MF: C₁₁H₁₆N₂O₅S
• MW: 288.32014
• CID: 705581
• PubChem ID: 5038991

5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonic acid, 3-[ethyl(3-hydroxy-4-nitrosophenyl)amino]-
• 3-(N-ETHYL-3-HYDROXY-4-NITROSOANILINO) PROPANSULFONIC ACID
• 3-(N-ethyl-3-hydroxy-4-nitrosoanilino)propane-1-sulfonic acid
• 80459-17-2
• 2-nitroso-5-(N- ethyl-N-sulfopropyl-amino)phenol
• SCHEMBL2904153
• AG-H-23481
• 5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol
• 3-(N-ETHYL-3-HYDROXY-4-NITROSOANILINO)PROPANSULFONIC ACID
• DTXSID00407696

• Inchi： InChI=1S/C11H16N2O5S/c1-2-13(6-3-7-19(16,17)18)9-4-5-10(12-15)11(14)8-9/h4-5,8,14H,2-3,6-7H2,1H3,(H,16,17,18)
• InChI Key： BQGXXEGJJMEZMZ-UHFFFAOYSA-N
• SMILES： CCN(CCCS(=O)(=O)O)C1=CC(=C(C=C1)N=O)O

Computed Properties

• Exact Mass: 288.07799279g/mol
• Monoisotopic Mass: 288.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 116Ų

5-(N-Ethyl-N-sulfopropylamino)-2-nitrosophenol Security Information

• Safety Instruction： 22-24/25